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Compound of Interest

Compound Name: 3-(2-Hydroxyethyl)piperazin-2-one
CAS No.: 936940-62-4
Cat. No.: B1289965
Get Quote
. J

Part 1: Executive Summary & Chemical Profile
The "Scaffold-Linker" Hybrid

3-(2-Hydroxyethyl)piperazin-2-one represents a high-value "privileged scaffold" in modern
drug discovery. Unlike simple piperazines, the piperazin-2-one core introduces a hydrogen-
bond accepting carbonyl and a distinct conformational constraint, mimicking the

-turn of peptides.

The specific inclusion of a 3-(2-hydroxyethyl) side chain transforms this molecule from a
passive scaffold into a bifunctional branching point. It serves two critical roles:

o Peptidomimetic Anchor: The 3-position stereocenter mimics the

-carbon of amino acids (specifically homoserine), allowing the scaffold to replace labile
peptide bonds.

o Cyclization Precursor: The pendant hydroxyl group is perfectly positioned for intramolecular
cyclization, enabling the synthesis of bicyclic pyrrolo[1,2-a]pyrazine systems—a core motif in
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various kinase inhibitors and GPCR ligands.

Physicochemical Profile

Property

Value

Relevance

Molecular Weight

144.17 g/mol

Ideal for Fragment-Based Drug
Discovery (FBDD).

H-Bond Donors

3 (N1-H, N4-H, OH)

High potential for specific

receptor interactions.

H-Bond Acceptors

2 (C=0, OH)

Balanced polarity.

Basic secondary amine;

pKa (N4-H) ~8.5 (Predicted) _ _
suitable for salt formation.
_ Non-basic amide; requires
pKa (N1-H) ~16 (Predicted) )
strong base for alkylation.
Typically available as
o racemate; chiral resolution
Chirality C3 Center

yields enantiopure

peptidomimetics.

Part 2: Strategic Applications & Reactivity

Reactivity Map

The molecule possesses three distinct vectors for diversification, allowing for sequential

functionalization.

© 2026 BenchChem. All rights reserved.

2/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Vector 1: Reductive Amination
SNAr, Acylation

N4-Amine (Secondary)
Most Nucleophilic

Vector 2: Mitsunobu,
Oxidation, Cyclization

Vector 3: Alkylation
(NaH/R-X)

3-(2-Hydroxyethyl)
piperazin-2-one

Side Chain OH (Primary)
Cyclization/Linker Handle

>

N1-Amide

Requires Deprotonation

Click to download full resolution via product page

Caption: Orthogonal reactivity vectors of the HEP-2-one scaffold.

Primary Medicinal Chemistry Applications
A. Constrained Peptidomimetics

The piperazin-2-one ring acts as a Gly-Xaa dipeptide isostere. The 3-substituent (hydroxyethyl)
mimics the side chain of homoserine or aspartic acid.

e Mechanism: By incorporating this scaffold, researchers lock the "peptide” backbone into a
specific conformation, reducing entropy penalties upon binding and improving metabolic
stability against proteases.

B. Bicyclic Core Synthesis (Pyrrolopyrazines)

This is the most powerful application. The hydroxyethyl arm can be activated (e.g., mesylation)
and cyclized onto the N4 nitrogen to form octahydropyrrolo[1,2-a]pyrazine.

o Relevance: This bicyclic system is a core scaffold in inhibitors of DPP-4 (diabetes) and
various kinases.

Part 3: Detailed Experimental Protocols
Protocol A: Selective N4-Functionalization (Reductive
Amination)
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Purpose: To attach a diversity element (R-group) to the basic nitrogen without affecting the
hydroxyl or amide groups.

Reagents:

Aldehyde (1.0 equiv)

HEP-2-one (1.0 equiv)

Sodium Triacetoxyborohydride (STAB, 1.5 equiv)

DCM or DCE (Solvent)

Acetic Acid (catalytic)
Step-by-Step:

e Imine Formation: Dissolve 3-(2-hydroxyethyl)piperazin-2-one (1 mmol) and the desired
aldehyde (1 mmol) in DCE (5 mL).

 Acidification: Add glacial acetic acid (1 drop) to catalyze imine formation. Stir at Room
Temperature (RT) for 30 minutes.

e Reduction: Cool to 0°C. Add STAB (1.5 mmol) portion-wise.

e Reaction: Allow to warm to RT and stir for 4—-12 hours. Monitor by LCMS (Target mass = M +
Aldehyde - H20 + 2H).

o Workup: Quench with sat. NaHCO3. Extract with DCM (3x). Wash organic layer with brine,
dry over Na2S0O4, and concentrate.

 Purification: Flash chromatography (MeOH/DCM gradient).

Expert Insight: The amide N1 is non-basic and will not participate. The hydroxyl group is
nucleophilic but reacts much slower than the amine under these conditions. No protection of
the OH is required.
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Protocol B: Intramolecular Cyclization to Pyrrolo[1,2-
aJpyrazine

Purpose: To convert the flexible scaffold into a rigid bicyclic core.

Mechanism: The N4 amine attacks the activated hydroxyl group (converted to a leaving group)

to close the 5-membered ring.

If N1 alkylation

HEP-2-one Direct OH Activation Intramolecular Bicyclic

(Linear) P> (MsCl/ Et3N) SN2 Attack Pyrrolopyrazine

Click to download full resolution via product page
Caption: Pathway for converting HEP-2-one into a rigid bicyclic scaffold.
Step-by-Step:
¢ Preparation: Dissolve HEP-2-one (1 mmol) in anhydrous DCM (10 mL) under Nitrogen.
o Base Addition: Add Triethylamine (3.0 equiv). Cool to 0°C.
 Activation: Dropwise add Methanesulfonyl Chloride (MsCl, 1.1 equiv).

o Note: If N4 is the desired nucleophile, it must be unprotected. However, MsCI might react
with N4 first to form a sulfonamide (dead end).

o CRITICAL MODIFICATION: To achieve cyclization, one must typically use Mitsunobu
conditions OR ensure N4 is temporarily protected if activating the OH, then deprotected.

o Alternative (Direct Cyclization): Use Appel Reaction conditions (PPh3, CBr4) which are
selective for the alcohol, converting it to a bromide. The amine then displaces the bromide

intramolecularly.

Refined Protocol (Appel Cyclization):
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e Mix: Dissolve HEP-2-one (1 mmol) and CBr4 (1.2 equiv) in DCM.
e Initiate: Add PPh3 (1.2 equiv) slowly at 0°C.
 Stir: Allow to warm to RT. The alcohol converts to alkyl bromide.

e Cyclize: Add mild base (DIPEA, 2 equiv) and heat to 40°C if necessary. The secondary
amine (N4) attacks the alkyl bromide side chain.

e Result: Formation of the bicyclic lactam.

Protocol C: Side-Chain Extension (Etherification)

Purpose: To use the OH group as a linker to attach a lipophilic tail or a warhead.
Reagents:

e N4-Boc-protected HEP-2-one (Must protect N4 first to prevent N-alkylation).

e Sodium Hydride (NaH, 60% dispersion).

» Alkyl Halide (R-X).

Step-by-Step:

Protection: React HEP-2-one with Boc20 (1.0 equiv) in DCM/NaHCQOZ3 to selectively protect
the secondary amine (N4). Isolate the N-Boc intermediate.

Deprotonation: Dissolve N-Boc intermediate in anhydrous DMF at 0°C. Add NaH (1.2 equiv).
Stir for 15 min (Evolution of H2 gas).

Alkylation: Add Alkyl Halide (1.2 equiv). Stir at RT for 2—4 hours.

Deprotection: Treat with TFA/DCM (1:1) to remove the Boc group.

Result: 3-(2-alkoxyethyl)piperazin-2-one.

Part 4: References
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» Piperazinone Scaffolds in Medicinal Chemistry:

o Title: "Piperazine scaffold: A remarkable tool in generation of diverse pharmacological
agents"

o Source: European Journal of Medicinal Chemistry
o URL:[Link]
e Synthesis of 3-Substituted Piperazin-2-ones:

o Title: "Synthesis of Piperazin-2-one Derivatives via Cascade Double Nucleophilic
Substitution”

o Source: Synthesis (Thieme)
e Chemical Identity & Properties:
o Title: "3-(2-Hydroxyethyl)piperazin-2-one (CID 23008991)"[1]
o Source: PubChem[1]
o URL:[Link]
 Bicyclic Synthesis Applications:
o Title: "Recent Advances in the Synthesis of Piperazines: Focus on C—H Functionalization"
o Source: MDPI Organics

o URL:[LiNkK]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S022352341530138X
https://www.benchchem.com/product/b1289965/docs?utm_src=pdf-body#application-note-3-2-hydroxyethyl-piperazin-2-one-in-medicinal-chemistry
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Hydroxyethyl_piperazin-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Hydroxyethyl_piperazin-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/23008991
https://www.mdpi.com/2673-401X/2/4/18
https://www.benchchem.com/product/b1289965?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sources

e 1. 3-(2-Hydroxyethyl)piperazin-2-one | C6H12N202 | CID 23008991 - PubChem
[pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Application Note: 3-(2-Hydroxyethyl)piperazin-2-one in
Medicinal Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289965/docs#application-note-3-2-hydroxyethyl-
piperazin-2-one-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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